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Compound of Interest

Compound Name:
2,2-Dimethylpiperazine

dihydrochloride

Cat. No.: B590143 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 128427-07-6

This technical guide provides a comprehensive overview of 2,2-Dimethylpiperazine
dihydrochloride, a key building block in medicinal chemistry. This document consolidates

essential information on its chemical and physical properties, synthesis, and applications in

drug discovery, with a focus on providing practical experimental details and contextual

understanding for researchers in the field.

Chemical and Physical Properties
2,2-Dimethylpiperazine dihydrochloride is the hydrochloride salt of the parent compound,

2,2-Dimethylpiperazine. The salt form generally offers enhanced stability and solubility in

aqueous media, which is advantageous for various applications in research and development.

[1]

Table 1: Physicochemical Properties of 2,2-Dimethylpiperazine and its Dihydrochloride Salt
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Property
2,2-Dimethylpiperazine
(Free Base)

2,2-Dimethylpiperazine
Dihydrochloride

CAS Number 84477-72-5[2] 128427-07-6

Molecular Formula C₆H₁₄N₂[2] C₆H₁₆Cl₂N₂

Molecular Weight 114.19 g/mol [2] 187.11 g/mol

Appearance Low melting solid[3]
White to cream-colored

powder/needles

Solubility
Soluble in water and organic

solvents.[3]

Highly soluble in water; poorly

soluble in nonpolar organic

solvents.[1][4]

Purity (Typical) ≥ 97% (GC)[3] ≥ 98%

Synthesis and Experimental Protocols
The synthesis of 2,2-Dimethylpiperazine dihydrochloride is typically achieved in a two-step

process: first, the synthesis of the free base, 2,2-Dimethylpiperazine, followed by its conversion

to the dihydrochloride salt.

Synthesis of 2,2-Dimethylpiperazine (Free Base)
A common route for the synthesis of 2,2-Dimethylpiperazine involves the reduction of 3,3-

dimethylpiperazin-2-one.[5]

Experimental Protocol: Reduction of 3,3-Dimethylpiperazin-2-one

Reaction Setup: In a reaction vessel under a nitrogen atmosphere, suspend lithium

aluminum hydride (LiAlH₄) in anhydrous tetrahydrofuran (THF).

Addition of Reactant: Slowly add a solution of 3,3-dimethylpiperazin-2-one in THF to the

LiAlH₄ suspension. The reaction is exothermic and should be controlled with appropriate

cooling.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or liquid chromatography-mass spectrometry (LC-MS).
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Quenching: Upon completion, cautiously quench the reaction by the sequential addition of

water and an aqueous sodium hydroxide solution.

Work-up: Filter the resulting mixture to remove inorganic salts. The filtrate, containing the

product, is then concentrated under reduced pressure.

Purification: The crude 2,2-Dimethylpiperazine can be purified by distillation.[5]

Diagram 1: Synthesis of 2,2-Dimethylpiperazine
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Step 1: Reduction

Step 2: Purification
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Caption: Workflow for the synthesis of 2,2-Dimethylpiperazine.
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Preparation of 2,2-Dimethylpiperazine Dihydrochloride
The purified free base is then converted to its dihydrochloride salt.

Experimental Protocol: Salt Formation

Dissolution: Dissolve the purified 2,2-Dimethylpiperazine in a suitable solvent, such as

absolute ethanol or isopropanol.[6]

Acidification: Cool the solution in an ice bath and slowly add a stoichiometric amount (2

equivalents) of concentrated hydrochloric acid or introduce a stream of dry hydrogen chloride

gas.[6]

Precipitation: The dihydrochloride salt will precipitate out of the solution.

Isolation: Collect the precipitate by filtration, wash with a cold, non-polar solvent (e.g., diethyl

ether) to remove any residual impurities, and dry under vacuum.

Diagram 2: Dihydrochloride Salt Formation
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Caption: Conversion of the free base to the dihydrochloride salt.

Spectral Data
While specific, authenticated spectra for 2,2-Dimethylpiperazine dihydrochloride are not

readily available in public databases, the following table summarizes the expected spectral

characteristics based on the structure and data from similar compounds like 2,5-

dimethylpiperazine and N,N'-dimethylpiperazine.[7][8] The chemical shifts in the NMR spectra

of the dihydrochloride salt would be expected to shift downfield compared to the free base due

to the deshielding effect of the protonated nitrogen atoms.

Table 2: Predicted Spectral Data for 2,2-Dimethylpiperazine Dihydrochloride

Technique Predicted Data

¹H NMR

Signals corresponding to the methyl protons

(singlet), and the methylene protons of the

piperazine ring (multiplets). The N-H protons

would likely appear as a broad singlet.

¹³C NMR

Resonances for the quaternary carbon, the

methyl carbons, and the methylene carbons of

the piperazine ring.

IR Spectroscopy

Characteristic peaks for N-H stretching (broad),

C-H stretching and bending, and C-N stretching.

The presence of the hydrochloride salt may be

indicated by broad absorptions in the 2400-3000

cm⁻¹ region.[9]

Mass Spectrometry (EI)

The mass spectrum would show the molecular

ion peak of the free base (m/z = 114.19) upon

loss of HCl, along with characteristic

fragmentation patterns of the piperazine ring.

[10]

Applications in Drug Development
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The piperazine moiety is a "privileged scaffold" in medicinal chemistry, appearing in a wide

range of therapeutic agents due to its favorable physicochemical and pharmacokinetic

properties.[11] 2,2-Dimethylpiperazine serves as a valuable intermediate in the synthesis of

more complex molecules, particularly in the development of drugs targeting the central nervous

system (CNS).[3]

Role as a Synthetic Intermediate
2,2-Dimethylpiperazine is utilized as a building block in the synthesis of various

pharmaceuticals, including potential anti-anxiety and antidepressant medications.[3] Its two

nitrogen atoms provide sites for further functionalization, allowing for the creation of diverse

chemical libraries for drug screening.

Potential Pharmacological Significance
Derivatives of piperazine are known to interact with various receptors in the CNS, including

dopamine, serotonin, and adrenergic receptors.[12] N-arylpiperazine derivatives, for instance,

have been investigated as potential antipsychotic agents and as modulators of metabotropic

glutamate receptor 5 (mGluR5), which is a target for the treatment of schizophrenia.[12][13]

The introduction of the 2,2-dimethyl substitution can influence the conformational properties

and metabolic stability of the final drug molecule, potentially leading to improved therapeutic

profiles.

Diagram 3: Role in Drug Discovery
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Caption: General workflow of 2,2-dimethylpiperazine in drug discovery.

Conclusion
2,2-Dimethylpiperazine dihydrochloride is a valuable and versatile chemical intermediate for

the synthesis of novel compounds with potential therapeutic applications, especially in the area

of central nervous system disorders. Its straightforward synthesis and the favorable properties
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of the piperazine core make it an attractive starting material for drug discovery and

development programs. This guide provides a foundational understanding for researchers to

effectively utilize this compound in their synthetic and medicinal chemistry endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b590143?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

